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Compound of Interest

Compound Name: Cyclobutane-1,3-dione

Cat. No.: B095015 Get Quote

Essential Safety and Handling Guide for
Cyclobutane-1,3-dione
Disclaimer: Specific safety data for Cyclobutane-1,3-dione (CAS 15506-53-3) is limited. The

following guidance is based on the chemical properties of this compound and safety

information for structurally similar compounds. It is imperative to handle this chemical with

caution in a controlled laboratory environment.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Cyclobutane-1,3-dione. Adherence to these

procedures is essential for ensuring personal safety and minimizing laboratory and

environmental contamination.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

potential exposure. The following table summarizes the recommended PPE for handling

Cyclobutane-1,3-dione, based on general best practices for handling potentially hazardous

chemicals.
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Tightly fitting,

compliant with EN 166

(EU) or NIOSH (US)

standards.[1]

Protects against

potential splashes and

airborne particles.

Face Shield

To be worn in

conjunction with

safety goggles.[1]

Provides a secondary

layer of protection for

the entire face.

Hand Protection
Chemical-Resistant

Gloves

Nitrile, neoprene, or

butyl rubber gloves

are recommended.

Always inspect gloves

for integrity before

use.[1]

Protects skin from

direct contact and

potential absorption.

Body Protection Laboratory Coat

Fire/flame resistant

and impervious

material.[1]

Protects skin and

personal clothing from

contamination.

Chemical-Resistant

Apron

To be worn over the

lab coat when

handling larger

quantities or when

there is a significant

splash risk.[1]

Provides an additional

barrier against

chemical splashes.

Respiratory Protection Chemical Fume Hood

All handling of

Cyclobutane-1,3-

dione should be

conducted in a

certified and properly

functioning chemical

fume hood.[1]

Minimizes inhalation

exposure to any

potential vapors or

aerosols.
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Air-Purifying

Respirator (APR)

For emergency

situations (e.g., spills)

outside of a fume

hood. Equipped with

organic vapor

cartridges.

Provides respiratory

protection in the event

of an unexpected

release.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of Cyclobutane-1,3-dione. The following

workflow outlines key steps from preparation to post-handling.

Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have spill control materials readily accessible.

Review the Safety Data Sheet (SDS) for any available information and for similar

compounds.

Handling:

Conduct all manipulations of Cyclobutane-1,3-dione within a chemical fume hood to

minimize inhalation exposure.[1]

Wear the recommended PPE at all times.

Avoid direct contact with skin and eyes.

Use appropriate tools and equipment to handle the substance, avoiding the creation of

dust or aerosols.

Post-Handling:
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Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly remove and dispose of contaminated PPE.

Wash hands thoroughly with soap and water after handling.

Disposal Plan
Proper disposal of Cyclobutane-1,3-dione and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with Cyclobutane-1,3-dione must be collected

and stored separately from other laboratory waste.[2]

Waste Containers: Use designated, clearly labeled, and sealed containers for all

Cyclobutane-1,3-dione waste.[2]

Disposal Method: The primary recommended method for the disposal of similar chemical

compounds is high-temperature incineration at a licensed and approved chemical

destruction facility.[2] Under no circumstances should this chemical or its containers be

disposed of down the drain or in regular trash.[2]

Licensed Vendor: The disposal of this compound must be handled by a certified hazardous

waste management company.[2]

Quantitative Data Summary
The following table summarizes available physical and chemical property data for

Cyclobutane-1,3-dione.
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Property Value

Molecular Formula C₄H₄O₂[3][4]

Molecular Weight 84.07 g/mol [3][4]

CAS Number 15506-53-3[3][4]

Melting Point 119-120 °C[3][5]

Boiling Point 226.9 °C[3]

Flash Point 82.2 °C[3]

Density 1.3140 g/cm³[3]

Vapor Pressure 0.08 mmHg at 25°C[3]

Safe Handling and Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Cyclobutane-1,3-dione.
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Caption: Workflow for safe handling and disposal of Cyclobutane-1,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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